Cas no 2137143-52-1 ((3S)-3-amino-3-{6-chloroimidazo1,2-apyridin-2-yl}propan-1-ol)

• Product Name: (3S)-3-amino-3-{6-chloroimidazo1,2-apyridin-2-yl}propan-1-ol
• CAS No: 2137143-52-1
• MF: C₁₀H₁₂ClN₃O
• MW: 225.674780845642
• CID: 6078911
• PubChem ID: 165740272
• Update Time: 2025-10-29

(3S)-3-amino-3-{6-chloroimidazo1,2-apyridin-2-yl}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (3S)-3-amino-3-{6-chloroimidazo1,2-apyridin-2-yl}propan-1-ol
• 2137143-52-1
• EN300-1164943
• (3S)-3-amino-3-{6-chloroimidazo[1,2-a]pyridin-2-yl}propan-1-ol

• Inchi： 1S/C10H12ClN3O/c11-7-1-2-10-13-9(6-14(10)5-7)8(12)3-4-15/h1-2,5-6,8,15H,3-4,12H2/t8-/m0/s1
• InChI Key： ZQXDRZUJSBQJBI-QMMMGPOBSA-N
• SMILES： ClC1C=CC2=NC(=CN2C=1)[C@H](CCO)N

Computed Properties

• Exact Mass: 225.0668897g/mol
• Monoisotopic Mass: 225.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.6Ų

Additional information on (3S)-3-amino-3-{6-chloroimidazo1,2-apyridin-2-yl}propan-1-ol

The Chemical Compound CAS No 2137143-52-1: (3S)-3-amino-3-{6-chloroimidazo[1,2-a]pyridin-2-yl}propan-1-ol

The compound with CAS number 2137143-52-1, commonly referred to as (3S)-3-amino-3-{6-chloroimidazo[1,2-a]pyridin-2-yl}propan-1-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities and potential therapeutic applications.

Recent studies have highlighted the unique structural features of this compound, particularly its imidazo[1,2-a]pyridine moiety, which contributes to its ability to interact with various biological targets. The presence of a chloro group at the 6-position of the imidazo[1,2-a]pyridine ring introduces electronic effects that enhance the compound's stability and bioavailability. Additionally, the (S)-configuration at the chiral center plays a critical role in determining its pharmacokinetic properties and selectivity for specific biological targets.

One of the most promising aspects of this compound is its potential as a modulator of ion channels, particularly voltage-gated sodium channels. Preclinical studies have demonstrated that (3S)-3-amino-3-{6-chloroimidazo[1,2-a]pyridin-2-yl}propan-1-ol exhibits potent inhibitory activity against Nav1.7 channels, which are implicated in chronic pain conditions such as neuropathic pain and inflammatory pain. This makes it a strong candidate for the development of novel analgesics with improved efficacy and reduced side effects compared to currently available treatments.

Furthermore, the compound has shown selectivity for other sodium channel subtypes, such as Nav1.8 and Nav1.9, which are involved in sensory neuron function. This selectivity is crucial for minimizing off-target effects and enhancing the safety profile of potential drugs derived from this compound. Recent advancements in computational chemistry have enabled researchers to refine the structure of this molecule further, optimizing its pharmacokinetic properties for better absorption and distribution in vivo.

In addition to its ion channel modulating properties, CAS No 2137143-52-1 has also been investigated for its potential anti-inflammatory and antioxidant activities. Studies have shown that it can scavenge free radicals and reduce inflammation in vitro, suggesting its potential application in treating conditions such as neurodegenerative diseases and cardiovascular disorders.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques with precise stereochemical control to ensure the correct configuration at the chiral center. Researchers have employed methods such as Suzuki coupling reactions and asymmetric catalysis to achieve high yields and purity levels during the synthesis process.

Despite its promising properties, further research is required to fully understand the mechanisms underlying its biological activities and to evaluate its safety profile in preclinical models. Collaborative efforts between academic institutions and pharmaceutical companies are ongoing to explore the therapeutic potential of this compound and bring it closer to clinical application.

In conclusion, CAS No 2137143-52-1 represents a significant advancement in medicinal chemistry due to its unique structure and diverse biological activities. With ongoing research focusing on optimizing its pharmacokinetic properties and expanding its therapeutic applications, this compound holds great promise for addressing unmet medical needs in various disease areas.